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Compound of Interest

3,3-Dimethyl[2,2"-
Compound Name:

binaphthalene]-1,1'-diol
CAS No.: 143569-18-0

Cat. No.: B13154041

Get Quote

Executive Summary
3,3'-Dimethyl-BINOL (CAS: 55515-98-5) is a

-symmetric chiral ligand derived from the BINOL (1,1'-bi-2-naphthol) backbone. The
introduction of methyl groups at the 3,3'-positions increases steric bulk around the chelating
diol moiety, enhancing enantioselectivity in Lewis acid-catalyzed transformations such as
alkylations, Diels-Alder reactions, and Michael additions. This guide provides the definitive
spectroscopic standards for validating the identity and purity of this compound.

Chemical Identity & Physical Properties
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Parameter Data

IUPAC Name 3,3'-Dimethyl[1,1'-binaphthalene]-2,2'-diol

3,3'-Dimethyl-BINOL; 3,3'-Me
Common Name

-BINOL
CAS Number 55515-98-5 ((R)-enantiomer)
C
Molecular Formula H
0]
Molecular Weight 314.38 g/mol
Appearance White to off-white crystalline solid
Melting Point 204—-206 °C (Lit.[1] range 201-206 °C)
(

Specific Rotation

, THF) for (R)-isomer

Soluble in THF, CH
Solubility Cl

, EtOAc; Insoluble in water

Spectroscopic Characterization
3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

The introduction of methyl groups simplifies the aromatic region compared to the parent BINOL
by removing the H3 proton signal and introducing a diagnostic singlet.

H NMR (400 MHz, CDCI
, 298 K) | Shift (

, ppm) | Multiplicity | Integration | Assignment | Structural Insight | | :--- | == | :==- | === | === | |
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2.20 | Singlet (s) | 6H | Ar-CH

| Diagnostic methyl group at C3/C3' | | 5.10 - 5.30 | Broad (s) | 2H | -OH | Hydroxyl protons
(shift varies w/ conc.) | | 7.10 | Doublet (d) | 2H | Ar-H | C4/C4' protons (ortho to methyl) | | 7.25
- 7.35 | Multiplet (m) | 2H | Ar-H | C6/C6' or C7/C7' | | 7.35 - 7.45 | Multiplet (m) | 2H | Ar-H |
C6/C6' or C7/C7' | | 7.80 | Multiplet (m) | 4H | Ar-H | C5/C5' and C8/C8' (peri-protons) | C NMR
(100 MHz, CDCI

)

« Aliphatic Region:
ppm (Ar-CH
).
e Aromatic Region:
ppm. Key quaternary carbons:
o C-OH (C2):
ppm (deshielded by oxygen).
o C-Me (C3):
ppm (ipso carbon).
o C-C Bridge (C1):

ppm (shielded, restricted rotation).

3.2 Infrared (IR) Spectroscopy
e O-H Stretch:

cm
(Broad, intermolecular H-bonding).

e C-H Stretch (Aromatic):
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cm

« C-H Stretch (Aliphatic):

cm
(Distinct methyl C-H, absent in unsubstituted BINOL).

e C=C Ring Stretch:

cm

(Naphthalene skeleton).

3.3 Mass Spectrometry (HRMS)

e |onization: ESI+ or El.
o Calculated Mass (

): 314.1307.

e Observed Mass:

Experimental Protocol: Synthesis & Purification

Reaction Pathway: The synthesis typically proceeds from optically pure (R)-BINOL via a MOM-
protection strategy to direct lithiation to the 3,3'-positions.

e Protection: (R)-BINOL

(R)-MOM-Ether.

e Functionalization: Ortho-lithiation (
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-BuLi) followed by methylation (Mel or Me
SO
).
» Deprotection: Acidic hydrolysis to yield (R)-3,3'-Dimethyl-BINOL.[2]

Step-by-Step Methodology
Step 1: MOM Protection[2]

Suspend (R)-BINOL (1.0 equiv) in dry THF/DCM at 0 °C.

Add NaH (2.5 equiv) or DIPEA (4.0 equiv).

Dropwise add Chloromethyl methyl ether (MOMCI, 2.5 equiv). Caution: Carcinogen.

Stir at RT for 12 h. Quench with water, extract with DCM.[1][3]

Yield: ~95% (White solid).

Step 2: Ortho-Lithiation & Methylation

Dissolve (R)-MOM-BINOL (1.0 equiv) in anhydrous Et

O or THF under Ar.

e Coolto 0 °C (or -78 °C for higher control).

e Add

-BuLi (2.5 equiv, 1.6 M in hexanes) dropwise. Stir 2-3 h at RT to form the dilithio species.
e Coolto 0 °C; add Methyl lodide (Mel, 3.0 equiv).
o Stir overnight. Quench with sat. NH

Cl.

o Extract with EtOAc, dry over Na
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SO

, concentrate.
Step 3: Deprotection
o Dissolve the methylated intermediate in MeOH/DCM (1:1).
e Add conc. HCI (trace) or

-TsOH (cat.). Reflux for 3-6 h.

» Precipitate product by cooling or adding water.
 Purification: Recrystallization from Toluene/Hexane or Column Chromatography (SiO

, Hexane:EtOAc 8:2).

Visualization: Synthesis Workflow

MOMCI, NaH n-BuLi (2.5 eq) Mel (3.0 eq) HCI/MeOH
(R)-BINOL THF, 0°C N (R)-MOM-Ether Et20, RT Dilithio-Intermediate Quench NH4CI N 3,3-Dimethyl-MOM-Ether Reflux, 4h N (R)-3,3"-Dimethyl-BINOL
(Starting Material) (Protected) (Transient) (Precursor) (Target)

Click to download full resolution via product page
Caption: Synthetic route for 3,3'-Dimethyl-BINOL via Directed Ortho-Metalation (DoM).
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« Protocol Validation:Organic Syntheses. "Preparation of BINOL Derivatives." (General DoM
protocols adapted for 3,3'-substitution). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13154041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

